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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640 Get Quote

Disclaimer: The following disposal procedures for 2-Undecanone, 3,3-dimethyl- are based on

safety data sheets for structurally similar ketones, including 3,3-Dimethyl-2-butanone and 2-

Undecanone. No specific safety data sheet for 2-Undecanone, 3,3-dimethyl- was available at

the time of this writing. Researchers must consult their institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with all local, state,

and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Undecanone, 3,3-dimethyl-, targeting researchers, scientists, and drug development

professionals. The procedures outlined below are designed to mitigate risks and ensure safe

handling of this chemical waste.

Hazard Profile and Disposal Overview
Based on analogous compounds, 2-Undecanone, 3,3-dimethyl- is anticipated to be a

flammable liquid and potentially harmful if swallowed or inhaled. It may also be harmful to

aquatic life.[1][2][3] Proper disposal is crucial to prevent environmental contamination and

ensure personnel safety. The primary recommended disposal method is incineration by a

licensed waste disposal company.[1][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15451640?utm_src=pdf-interest
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://storamjabatankimiafakultisainsutm.wordpress.com/wp-content/uploads/2015/05/sds-of-33-dimethyl-2-butanone.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/p45605?userType=undefined
https://www.chemicalbook.com/msds/2-undecanone.pdf
https://storamjabatankimiafakultisainsutm.wordpress.com/wp-content/uploads/2015/05/sds-of-33-dimethyl-2-butanone.pdf
https://www.chemicalbook.com/msds/3-3-dimethyl-2-pentanone.pdf
https://dept.harpercollege.edu/chemistry/msds/Dimethyl-2-butanone%203,3-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification
(Anticipated)

UN Number (for Transport)
Recommended Disposal
Method

Flammable Liquid 1224 (Ketones, Liquid, N.O.S.)
Incineration via licensed

disposal service

Harmful if Swallowed

Harmful to Aquatic Life

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure

appropriate PPE is worn. This includes:

Eye Protection: Face shield and safety glasses approved under NIOSH or EN 166

standards.[1]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use.[1][5]

Respiratory Protection: If vapors or aerosols are generated, use a respirator with an

appropriate filter (e.g., Filter A for organic compounds).[2]

Protective Clothing: Wear suitable protective clothing to prevent skin contact.[4]

2. Waste Collection and Storage:

Collect waste 2-Undecanone, 3,3-dimethyl- in a suitable, closed, and properly labeled

container.[4]

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[1][4][6]

Containers must be carefully resealed and kept upright to prevent leakage.[1]

Take measures to prevent the buildup of electrostatic charge.[1][5]
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3. Arranging for Disposal:

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the chemical waste.[1][5]

Provide the disposal company with a complete and accurate description of the waste,

including its anticipated hazards.

Do not mix with other waste streams unless explicitly approved by your institution's EHS

department and the disposal company.

4. Spill Management: In the event of a spill, follow these procedures:

Evacuate personnel from the immediate area.[1][5]

Remove all sources of ignition.[1][4][5][6]

Ensure adequate ventilation.[1][5]

Contain the spill using an inert, non-combustible absorbent material (e.g., sand, earth,

vermiculite).[7]

Collect the absorbed material using spark-proof tools and place it in a suitable container for

disposal.[4][6]

Prevent the spill from entering drains or waterways.[1][5][8]

5. Contaminated Packaging:

Dispose of contaminated packaging as unused product.[1][5]

Containers may be triple-rinsed (or equivalent) and offered for recycling or reconditioning if

permissible by regulations.[4] Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill or via controlled incineration.[4]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Undecanone, 3,3-dimethyl-.

Start: Have 2-Undecanone,
3,3-dimethyl- waste

Wear Appropriate PPE:
- Safety Glasses/Face Shield

- Gloves
- Protective Clothing

Collect waste in a
properly labeled, sealed container.

Store in a cool, dry,
well-ventilated area away

from ignition sources.

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Remove Ignition Sources
3. Contain with Inert Material

4. Collect with Spark-Proof Tools

Yes

Contact licensed professional
waste disposal company.

No

End: Waste properly
disposed of.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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